Cas no 86123-51-5 ((E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine)

• Product Name: (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine
• CAS No: 86123-51-5
• MF: C₁₃H₁₆N₄S
• MW: 260.357940673828
• CID: 3206044
• PubChem ID: 2764701
• Update Time: 2025-07-21

(E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine Chemical and Physical Properties

Names and Identifiers

• 1-PIPERAZINECARBOXIMIDOTHIOIC ACID, N-CYANO-4-PHENYL-, METHYL ESTER
• XPSXOJWALOITLV-FYWRMAATSA-N
• SCHEMBL376626
• AKOS005074040
• MLS000325759
• MFCD00215337
• (E)-cyano[(methylsulfanyl)(4-phenylpiperazin-1-yl)methylidene]amine
• AKOS017547825
• AKOS026696392
• F6548-0338
• SMR000169693
• 1056157-56-2
• Methyl (E)-N-cyano-4-phenylpiperazine-1-carbimidothioate
• methyl N-cyano-4-phenylpiperazine-1-carboximidothioate
• 86123-51-5
• STK880448
• (Z)-cyano[(methylsulfanyl)(4-phenylpiperazin-1-yl)methylidene]amine
• (E)-methyl N-cyano-4-phenylpiperazine-1-carbimidothioate
• CHEMBL3207948
• 10C-047
• HMS2399K11
• methyl N-cyano-4-phenyltetrahydro-1(2H)-pyrazinecarbimidothioate
• methyl N-cyano-4-phenylpiperazine-1-carbimidothioate
• SCHEMBL376625
• (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine

• Inchi： 1S/C13H16N4S/c1-18-13(15-11-14)17-9-7-16(8-10-17)12-5-3-2-4-6-12/h2-6H,7-10H2,1H3/b15-13-
• InChI Key： XPSXOJWALOITLV-SQFISAMPSA-N
• SMILES： N1(/C(=N/C#N)/SC)CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 260.10956770Da
• Monoisotopic Mass: 260.10956770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Additional information on (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine

Introduction to (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine (CAS No. 86123-51-5)

(E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine, identified by the CAS number 86123-51-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a unique structural framework, combining elements such as cyano, methylsulfanyl, and piperazine groups, which contribute to its potential biological activity and pharmacological properties.

The structural composition of (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine makes it a versatile candidate for further investigation in drug discovery. The presence of the cyano group suggests possible involvement in hydrogen bonding interactions, while the methylsulfanyl moiety may contribute to lipophilicity and metabolic stability. Additionally, the 4-phenylpiperazine ring is a well-known pharmacophore in many bioactive molecules, particularly those targeting central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have indicated that the scaffold of (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine could potentially interact with enzymes and receptors involved in various therapeutic pathways. This has sparked interest in its potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes known to be involved in neurotransmitter metabolism. The combination of its structural features may also make it a useful tool for developing novel therapeutic agents with improved selectivity and reduced side effects.

The synthesis of (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex molecular frameworks more efficiently.

One of the key areas of interest is the potential use of (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine as a lead compound for drug development. By modifying its structural features, researchers can explore analogues with enhanced pharmacological properties. The cyano group, for instance, can be replaced or modified to alter binding interactions, while the piperazine ring offers multiple sites for functionalization.

The compound's solubility and stability are also critical factors to consider in its development as a pharmaceutical agent. Studies have been conducted to optimize its formulation and delivery systems to ensure effective bioavailability. These efforts are essential for translating promising preclinical findings into viable therapeutic options.

As research continues, the understanding of how structural modifications influence biological activity will continue to evolve. The case of (E)-cyano(methylsulfanyl)(4-phenylpiperazin-1-yl)methylideneamine underscores the importance of interdisciplinary approaches in drug discovery, combining expertise from chemistry, pharmacology, and computational biology.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing its development from a laboratory curiosity to a clinical candidate.